![molecular formula C20H16N4O3S2 B2474622 N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-naphthamide CAS No. 868974-21-4](/img/structure/B2474622.png)
N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including an amide group (-CONH2), a thiadiazole ring, and a furan ring. The presence of these functional groups could potentially give this compound a variety of chemical properties and reactivities .
Molecular Structure Analysis
The molecular structure of this compound would likely be planar due to the presence of the aromatic rings (furan and naphthalene). The electron-donating amino group and electron-withdrawing amide group could potentially have interesting effects on the electronic structure of the molecule .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the amide group can participate in hydrolysis reactions, and the furan ring can undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide group could make this compound soluble in polar solvents .Scientific Research Applications
Synthesis and Characterization
Research has been dedicated to synthesizing derivatives of naphtho[2,1-b]furan, focusing on their potential pharmacological applications. For instance, studies have demonstrated the synthesis of various derivatives through complex chemical processes, aiming at evaluating their biological activities (Vagdevi, Vaidya, Latha, & Padmashali, 2006; Ravindra, Vagdevi, & Vaidya, 2008). These studies lay the groundwork for understanding the compound's chemical behavior and potential for therapeutic use.
Antimicrobial and Antifungal Activities
Several studies have synthesized derivatives of naphtho[2,1-b]furan and evaluated their antimicrobial and antifungal activities. Compounds synthesized from naphtho[2,1-b]furan have shown promising results against various bacteria and fungi, indicating their potential as antimicrobial and antifungal agents (Kumaraswamy, Mathias, Chandrashekhar, & Vaidya, 2006; Ameen & Qasir, 2017). These findings suggest that derivatives of N-(5-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-naphthamide could be explored further for their use in treating infectious diseases.
Antifibrotic and Anticancer Activity
Research into the antifibrotic and anticancer activities of amino(imino)thiazolidinone derivatives, which share structural similarities with this compound, has identified several compounds with significant potential. These compounds have been found to reduce the viability of fibroblasts without exhibiting anticancer effects, highlighting a selective approach towards antifibrotic therapy (Kaminskyy, den Hartog, Wojtyra, Lelyukh, Gzella, Bast, & Lesyk, 2016). The study provides a foundation for further exploration into the therapeutic potential of such derivatives in treating fibrosis and possibly cancer.
These studies collectively underscore the versatility and potential of this compound and its derivatives in scientific research, particularly in developing new therapeutic agents with antimicrobial, antifungal, antifibrotic, and anticancer activities.
For detailed insights, you can explore the following sources:
- Synthesis and pharmacological examination of some thiazolidinone derivatives of naphtho[2,1- b ]furan (Vagdevi et al., 2006)
- Antifibrotic and anticancer action of 5-ene amino/iminothiazolidinones (Kaminskyy et al., 2016)
- Synthesis and pharmacological evaluation of 2-mercapto-4-substituted-naphtho[2,1- b ]furo[3,2- d ]pyrimidines (Kumaraswamy et al., 2006)
Mechanism of Action
properties
IUPAC Name |
N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O3S2/c25-17(21-11-16-6-3-9-27-16)12-28-20-24-23-19(29-20)22-18(26)15-8-7-13-4-1-2-5-14(13)10-15/h1-10H,11-12H2,(H,21,25)(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSMYXTBPXQVMSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C(=O)NC3=NN=C(S3)SCC(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.